Cas no 21122-71-4 (N-phenyl-2-{[3-(trifluoromethyl)phenyl]amino}benzamide)

• Product Name: N-phenyl-2-{[3-(trifluoromethyl)phenyl]amino}benzamide
• CAS No: 21122-71-4
• MF: C₂₀H₁₅F₃N₂O
• MW: 356.341115236282
• CID: 1398574
• PubChem ID: 210201
• Update Time: 2025-04-20

N-phenyl-2-{[3-(trifluoromethyl)phenyl]amino}benzamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-2-{[3-(trifluoromethyl)phenyl]amino}benzamide
• N-phenyl-2-[3-(trifluoromethyl)anilino]benzamide
• Benzanilide, 2-(alpha,alpha,alpha-trifluoro-m-toluidino)-
• 21122-71-4
• DTXSID30175356
• Benzamide, N-phenyl-2-((3-(trifluoromethyl)phenyl)amino)-
• N-Phenyl-2-((3-(trifluoromethyl)phenyl)amino)benzamide
• BRN 2775707

• Inchi： 1S/C20H15F3N2O/c21-20(22,23)14-7-6-10-16(13-14)24-18-12-5-4-11-17(18)19(26)25-15-8-2-1-3-9-15/h1-13,24H,(H,25,26)
• InChI Key： UNWHWSIVJZZGMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1=CC=CC=C1C(NC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 356.11375
• Monoisotopic Mass: 356.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 393.5°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.629
• PSA: 41.13